Cas no 62232-11-5 (1H-2-Benzopyran-1-one, 3,4,5,6,7,8-hexahydro-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3,4,5,6,7,8-hexahydro-3-methyl-
• CAS No: 62232-11-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 453338
• PubChem ID: 71388525
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one, 3,4,5,6,7,8-hexahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4,5,6,7,8-hexahydro-3-methyl-
• 3-methyl-3,4,5,6,7,8-hexahydroisochromen-1-one
• 62232-11-5
• 3-Methyl-3,4,5,6,7,8-hexahydro-1H-2-benzopyran-1-one
• DTXSID40810589

• Inchi： 1S/C10H14O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h7H,2-6H2,1H3
• InChI Key： FENIJGMBOJIMQL-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC=2CC1C)=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3